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Compound of Interest

Compound Name: GSK2636771 methyl

Cat. No.: B1507857

For laboratory professionals engaged in research and development, the safe handling and
disposal of chemical compounds are paramount. This document provides detailed, step-by-
step procedures for the proper disposal of GSK2636771, a potent and selective PI3K[3 inhibitor.
Adherence to these guidelines is crucial for maintaining a safe laboratory environment and
ensuring regulatory compliance.

While the Safety Data Sheet (SDS) for GSK2636771 indicates that the substance is not
classified as hazardous according to the Globally Harmonized System (GHS), it is imperative to
follow prudent laboratory practices for waste management. A key directive from safety
documentation is to prevent the entry of GSK2636771 into sewers or surface and ground
water.

Disposal Procedures for GSK2636771 and
Associated Waste

The appropriate disposal method for GSK2636771 depends on its form: solid (pure
compound), in solution (typically with DMSO), or as residue on contaminated labware.

1. Disposal of Solid (Neat) GSK2636771:

For the disposal of expired or unwanted solid GSK2636771, the following procedure should be
followed:

e \Waste Collection:
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o Place the solid GSK2636771 in a clearly labeled, sealed container. The original container
is ideal if it is intact and properly sealed.

o The container label should include the chemical name ("GSK2636771"), the quantity, and
the date of disposal.

e \Waste Stream:
o Treat the contained solid GSK2636771 as non-hazardous chemical waste.

o Dispose of the container through your institution's chemical waste management program.
Do not mix with regular laboratory trash.

2. Disposal of GSK2636771 in DMSO Solutions:

GSK2636771 is frequently used in a solution with dimethyl sulfoxide (DMSO). DMSO is a
combustible liquid and should be handled as a flammable organic solvent.

e \Waste Collection:

o Collect all waste solutions of GSK2636771 in DMSO in a designated, leak-proof, and
clearly labeled waste container.

o The container should be compatible with organic solvents.

o The label must clearly state "Waste DMSO containing GSK2636771" and indicate the
approximate concentration.

e Waste Stream:
o This waste must be disposed of as flammable organic solvent waste.[1]

o Arrange for pickup and disposal through your institution's hazardous waste management
service.[2] Do not pour down the drain.

3. Decontamination and Disposal of Empty Containers and Labware:
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Properly decontaminating and disposing of "empty" containers and labware that have come
into contact with GSK2636771 is essential to prevent unintended exposure and environmental
contamination.

e Triple Rinsing:

o Rinse the empty container or labware (e.g., vials, pipette tips, flasks) three times with a
suitable solvent. Ethanol or acetone are generally effective for removing residual
compound.

o Collect the rinsate from the first two rinses and dispose of it as flammable organic solvent
waste, following the procedure for DMSO solutions.

e Final Rinse and Disposal:

o The third rinse can often be disposed of down the drain with copious amounts of water,
provided institutional guidelines permit this for small quantities of non-hazardous, water-
miscible solvents.

o After triple rinsing, deface or remove the original label from the container.

o The clean, decontaminated container or labware can then be disposed of as regular
laboratory glass or plastic waste.

Quantitative Data Summary

For clarity, the following table summarizes the key quantitative considerations for the disposal
of GSK2636771.
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Key Quantitative

Waste Type . . Disposal Method
Consideration
Collect in a labeled, sealed
Solid GSK2636771 Any amount container for chemical waste
pickup.
) Collect in a labeled, solvent-
) All concentrations and ) )
GSK2636771 in DMSO compatible container for
volumes )
hazardous waste pickup.
Triple rinse with a suitable
Contaminated Labware Residual amounts solvent. Collect the first two

rinses as hazardous waste.

Experimental Protocols

The disposal procedures outlined above are based on standard laboratory safety protocols for
non-hazardous chemical waste and organic solvent waste. No specific experimental protocols
for the degradation or neutralization of GSK2636771 are readily available in the public domain.
Therefore, the most prudent approach is secure containment and disposal via a certified

chemical waste management vendor.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
GSK2636771 waste.
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Identify GSK2636771 Waste

Determine Waste Form

Contaminated
Items

Solid (Neat) Compound Solution in DMSO Contaminated Labware / Glassware

Collect in Labeled,
Sealed Container

Triple Rinse with
Appropriate Solvent

Collect in Labeled, After 3rd rinse
Solvent-Compatible Container & label removal

Collect First Two Rinses
as Hazardous Waste

Dispose as Non-Hazardous
Chemical Waste via EHS

Dispose of Clean Labware
in Regular Lab Trash

Dispose as Flammable
Organic Solvent Waste via EHS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Guide to the Proper Disposal of
GSK2636771]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1507857#gsk2636771-methyl-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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